Cas no 1694797-41-5 (1-(2-ethylbutyl)-1H-imidazole-4-carboxylic acid)

• Product Name: 1-(2-ethylbutyl)-1H-imidazole-4-carboxylic acid
• CAS No: 1694797-41-5
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 5580166
• Update Time: 2025-06-08

1-(2-ethylbutyl)-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carboxylic acid, 1-(2-ethylbutyl)-
• 1-(2-Ethylbutyl)-1h-imidazole-4-carboxylic Acid
• 1-(2-ethylbutyl)-1H-imidazole-4-carboxylic acid

• Inchi： 1S/C10H16N2O2/c1-3-8(4-2)5-12-6-9(10(13)14)11-7-12/h6-8H,3-5H2,1-2H3,(H,13,14)
• InChI Key： WHYBXZARYLOOBO-UHFFFAOYSA-N
• SMILES： C1N(CC(CC)CC)C=C(C(O)=O)N=1

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 390.8±15.0 °C(Predicted)
• pka: 1.62±0.10(Predicted)

Additional information on 1-(2-ethylbutyl)-1H-imidazole-4-carboxylic acid

1-(2-ethylbutyl)-1H-imidazole-4-carboxylic acid (CAS No. 1694797-41-5): An Overview of Its Structure, Properties, and Applications

1-(2-ethylbutyl)-1H-imidazole-4-carboxylic acid (CAS No. 1694797-41-5) is a unique organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound belongs to the class of imidazole derivatives and is characterized by its distinct structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical structure, physical properties, synthesis methods, and potential applications of 1-(2-ethylbutyl)-1H-imidazole-4-carboxylic acid.

The molecular formula of 1-(2-ethylbutyl)-1H-imidazole-4-carboxylic acid is C₉H₁₃N₃O₂, and its molecular weight is approximately 183.21 g/mol. The compound features an imidazole ring with a carboxylic acid group at the 4-position and a 2-ethylbutyl substituent at the 1-position. The imidazole ring is a five-membered heterocyclic aromatic ring containing two nitrogen atoms, which imparts unique chemical and biological properties to the molecule.

The physical properties of 1-(2-ethylbutyl)-1H-imidazole-4-carboxylic acid include its solubility in polar solvents such as water and ethanol. It is a white crystalline solid with a melting point ranging from 85°C to 87°C. The compound's solubility and melting point are influenced by the presence of the carboxylic acid group and the alkyl substituent, which can affect its interactions with other molecules in solution.

The synthesis of 1-(2-ethylbutyl)-1H-imidazole-4-carboxylic acid can be achieved through various methods, including the reaction of 2-ethylbutylamine with imidazole-4-carbaldehyde followed by oxidation to form the carboxylic acid. Another approach involves the condensation of 2-ethylbutylamine with imidazole-4-carboxaldehyde in the presence of a suitable catalyst, followed by oxidation using an oxidizing agent such as potassium permanganate or hydrogen peroxide.

1-(2-ethylbutyl)-1H-imidazole-4-carboxylic acid has shown promising biological activities in recent studies. One notable application is its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, research has demonstrated that this compound can inhibit the activity of certain kinases, which are key enzymes in signal transduction pathways. This property makes it a potential candidate for developing new therapeutic agents for diseases such as cancer and inflammatory disorders.

In addition to its enzymatic inhibition properties, 1-(2-ethylbutyl)-1H-imidazole-4-carboxylic acid has been investigated for its antimicrobial activity. Studies have shown that it exhibits moderate to strong antibacterial activity against both Gram-positive and Gram-negative bacteria. This makes it a valuable lead compound for developing new antibiotics to combat multidrug-resistant bacterial strains.

The pharmacological profile of 1-(2-ethylbutyl)-1H-imidazole-4-carboxylic acid has also been explored in preclinical studies. Animal models have shown that this compound can effectively reduce inflammation and pain when administered orally or topically. These findings suggest that it may have potential applications in pain management and anti-inflammatory treatments.

In conclusion, 1-(2-ethylbutyl)-1H-imidazole-4-carboxylic acid (CAS No. 1694797-41-5) is a versatile compound with a range of potential applications in pharmaceutical research and development. Its unique chemical structure, physical properties, and biological activities make it an interesting target for further investigation. As research in this area continues to advance, it is likely that new applications and therapeutic uses for this compound will be discovered, contributing to the advancement of medical science.